Cas no 30273-57-5 (tert-butyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• CAS No: 30273-57-5
• MF: C₁₆H₂₂O₅
• MW: 294.342885494232
• CID: 5611396
• PubChem ID: 15166865
• Update Time: 2025-05-03

tert-butyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• EN300-844691
• 30273-57-5
• SCHEMBL17459707
• 3,4,5-Trimethoxycinnamic acid tert-butyl ester
• tert-butyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate

• Inchi： 1S/C16H22O5/c1-16(2,3)21-14(17)8-7-11-9-12(18-4)15(20-6)13(10-11)19-5/h7-10H,1-6H3/b8-7+
• InChI Key： XMXHQJFXSIUWBQ-BQYQJAHWSA-N
• SMILES： O(C(/C=C/C1C=C(C(=C(C=1)OC)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.14672380g/mol
• Monoisotopic Mass: 294.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on tert-butyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate

Introduction to tert-butyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate (CAS No. 30273-57-5)

tert-butyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate (CAS No. 30273-57-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as tert-butyl cinnamate or tert-butyl 3-(3,4,5-trimethoxyphenyl)acrylate, is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent applications of this compound in various scientific domains.

Chemical Structure and Properties

tert-butyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate is a derivative of cinnamic acid with a tert-butyl ester group and a trimethoxyphenyl substituent. The presence of these functional groups imparts specific chemical and physical properties to the molecule. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its molecular formula is C₁₆H₂₀O₆, and it has a molecular weight of 316.32 g/mol.

The trimethoxyphenyl group is particularly noteworthy due to its electron-donating properties, which can influence the compound's reactivity and stability. The tert-butyl ester group provides additional steric hindrance and can affect the compound's solubility and metabolic stability. These characteristics make tert-butyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate an attractive candidate for various chemical reactions and biological studies.

Synthesis Methods

The synthesis of tert-butyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate can be achieved through several well-established routes. One common method involves the esterification of 3-(3,4,5-trimethoxyphenyl)acrylic acid with tert-butanol in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC). This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.

Another approach involves the Claisen condensation of tert-butyl acetoacetate with 3,4,5-trimethoxybenzaldehyde followed by an elimination step to form the E-isomer of the cinnamate ester. This method is advantageous due to its simplicity and scalability for large-scale production.

Biological Activities and Applications

tert-butyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate has been investigated for its potential biological activities in various preclinical studies. Recent research has shown that this compound exhibits significant antioxidant properties due to its ability to scavenge free radicals effectively. Studies have demonstrated that it can protect cells from oxidative stress-induced damage, making it a promising candidate for therapeutic applications in conditions associated with oxidative stress.

In addition to its antioxidant properties, tert-butyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate has been studied for its anti-inflammatory effects. In vitro experiments have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that the compound may have potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Relevance

The potential therapeutic applications of tert-butyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate have led to increased interest in its clinical development. Preclinical studies have demonstrated its safety profile in animal models, with no significant toxicity observed at therapeutic doses. These results have paved the way for further clinical trials to evaluate its efficacy in human subjects.

Ongoing clinical trials are currently investigating the use of tert-butyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate in treating various conditions characterized by oxidative stress and inflammation. Preliminary results from these trials are promising and suggest that the compound may offer significant benefits for patients suffering from these conditions.

Conclusion

In summary, tert-butyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate (CAS No. 30273-57-5) is a multifaceted organic compound with a unique chemical structure that confers specific physical and biological properties. Its antioxidant and anti-inflammatory activities make it a valuable candidate for further research and potential therapeutic applications. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, tert-butyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate holds promise as a novel therapeutic agent in the treatment of various diseases.